Cas no 1416712-98-5 (6-Bromo-1-methylisoquinoline)

• Product Name: 6-Bromo-1-methylisoquinoline
• CAS No: 1416712-98-5
• MF: C₁₀H₈BrN
• MW: 222.081221580505
• MDL: MFCD22689696
• CID: 3162020
• PubChem ID: 74889121
• Update Time: 2025-11-06

6-Bromo-1-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1-methylisoquinoline
• Isoquinoline, 6-bromo-1-methyl-
• EN300-211774
• MFCD22689696
• 1416712-98-5
• TQR1006
• Z1617999866
• SCHEMBL18321760
• DB-207438
• D79822
• CS-0210851
• 873-590-8

• MDL： MFCD22689696
• Inchi： 1S/C10H8BrN/c1-7-10-3-2-9(11)6-8(10)4-5-12-7/h2-6H,1H3
• InChI Key： VVPVVAXYQGMUEU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C)=NC=CC=2C=1

Computed Properties

• Exact Mass: 220.98401g/mol
• Monoisotopic Mass: 220.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų

Additional information on 6-Bromo-1-methylisoquinoline

Market Research and Analysis Report: 6-Bromo-1-methylisoquinoline (CAS No. 1416712-98-5)

The compound 6-Bromo-1-methylisoquinoline, identified by the CAS number 1416712-98-5, has garnered significant attention in the chemical and pharmaceutical industries due to its potential applications in drug discovery and development. This isoquinoline derivative exhibits unique structural properties that make it a valuable intermediate in the synthesis of various bioactive compounds.

Recent studies have highlighted the role of 6-Bromo-1-methylisoquinoline in the development of anticancer agents. Its ability to inhibit specific kinase pathways has positioned it as a promising candidate for targeted therapy research. Additionally, this compound has shown potential in the development of anti-inflammatory and neuroprotective agents, further expanding its relevance in the pharmaceutical sector.

The global demand for 6-Bromo-1-methylisoquinoline is driven by its use in academic research, preclinical studies, and early-stage drug development. Key regions such as North America, Europe, and Asia-Pacific are significant markets due to their robust pharmaceutical industries and increasing investment in R&D activities.

From a supply chain perspective, several specialty chemical manufacturers and research organizations offer this compound at varying scales. The pricing structure is influenced by factors such as purity levels, synthesis complexity, and market demand. Despite its niche application, the compound's demand is expected to grow steadily as more research findings demonstrate its therapeutic potential.

In conclusion, 6-Bromo-1-methylisoquinoline (CAS No. 1416712-98-5) represents a critical intermediate in the development of innovative therapeutic agents. Its growing adoption in drug discovery pipelines underscores its importance in advancing medical science and addressing unmet clinical needs.